![molecular formula C11H13ClN4 B1609712 5-Chloro-4-piperidin-1-yl-7H-pyrrolo[2,3-d]pyrimidine CAS No. 252722-86-4](/img/structure/B1609712.png)
5-Chloro-4-piperidin-1-yl-7H-pyrrolo[2,3-d]pyrimidine
Cat. No. B1609712
M. Wt: 236.7 g/mol
InChI Key: ZYUZIQCTDGCTPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06635762B1
Procedure details
The product from Method I (57 mg, 0.3 mmol) was suspended in 3:0 mL of tert-butanol and to this solution was added piperidine (90 μL, 0.9 mmol) and the resulting system heated at reflux for 1 hour. The reaction mixture was cooled to room temperature and water was added (4.0 mL). The solution was adjusted to pH 1 with 1 N HCl and then washed with ether. The aqueous layer was removed and adjusted to pH 12 with 2 N NaOH. The solution was then extracted 2×15 mL with dichloromethane and the combined organics washed with water then brine and dried over MgSO4. Evaporation of solvent afforded 45 mg of a yellow solid that was purified by silica-gel chromatography (3:1 ethyl acetate/hexanes) to yield 23 mg (32%) of the title compound as a light yellow solid. Mp 170-172° C. 1H NMR (400 MHz, CDCl3)δ: 1.67-1.74 (m, 6H), 3.65-3.67 (m, 4H), 7.10 (s, 1H), 8.31 (s, 1H), LRMS: 237 (M+1).
Name
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[C:3]2[C:10]([Cl:11])=[CH:9][NH:8][C:4]=2[N:5]=[CH:6][N:7]=1.C(O)(C)(C)C.[NH:17]1[CH2:22][CH2:21][CH2:20][CH2:19][CH2:18]1.Cl>O>[Cl:11][C:10]1[C:3]2[C:2]([N:17]3[CH2:22][CH2:21][CH2:20][CH2:19][CH2:18]3)=[N:7][CH:6]=[N:5][C:4]=2[NH:8][CH:9]=1
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Inputs
Step One
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Name
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|
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Quantity
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57 mg
|
|
Type
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reactant
|
|
Smiles
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ClC=1C2=C(N=CN1)NC=C2Cl
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Step Two
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Name
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|
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Quantity
|
0 mL
|
|
Type
|
reactant
|
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Smiles
|
C(C)(C)(C)O
|
|
Name
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|
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Quantity
|
90 μL
|
|
Type
|
reactant
|
|
Smiles
|
N1CCCCC1
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Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
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Step Four
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
|
|
Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the resulting system heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 1 hour
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|
Duration
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1 h
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WASH
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Type
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WASH
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|
Details
|
washed with ether
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The aqueous layer was removed
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
The solution was then extracted 2×15 mL with dichloromethane
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WASH
|
Type
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WASH
|
|
Details
|
the combined organics washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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brine and dried over MgSO4
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CUSTOM
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Type
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CUSTOM
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|
Details
|
Evaporation of solvent
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Outcomes
Product
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Name
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|
|
Type
|
product
|
|
Smiles
|
ClC1=CNC=2N=CN=C(C21)N2CCCCC2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 45 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 63.4% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
